
1,4-Dibutylbenzene chemical properties and
structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,4-Dibutylbenzene

Cat. No.: B074798 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 1,4-Dibutylbenzene

Introduction to 1,4-Dibutylbenzene
1,4-Dibutylbenzene is an aromatic hydrocarbon characterized by a central benzene ring

substituted with two butyl groups at the para positions. The term "dibutylbenzene" can refer to

several structural isomers, depending on the arrangement of the butyl group itself: n-butyl, sec-

butyl, isobutyl, or tert-butyl. This guide will primarily focus on the two most common and well-

documented isomers, 1,4-di-n-butylbenzene and 1,4-di-tert-butylbenzene, due to the extensive

availability of scientific literature and data for these compounds. These molecules serve as

important intermediates in organic synthesis and are utilized in the development of various

materials.[1][2] The nature of the butyl isomer significantly influences the physicochemical

properties and reactivity of the molecule.

Molecular Structure and Isomerism
The core structure of 1,4-dibutylbenzene consists of a disubstituted benzene ring. The

variation in the butyl substituents gives rise to the following primary isomers:

1,4-di-n-butylbenzene: Features two straight-chain butyl groups.

1,4-di-sec-butylbenzene: Contains two secondary butyl groups.

1,4-di-isobutylbenzene: Has two isobutyl groups.
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1,4-di-tert-butylbenzene: Possesses two bulky tertiary butyl groups.

The steric hindrance and electronic effects of these different butyl groups lead to distinct

physical and chemical properties.

Physicochemical Properties
The physical properties of 1,4-dibutylbenzene isomers are largely dictated by the structure of

the alkyl side chains. A summary of key quantitative data for the n-butyl and tert-butyl isomers

is presented below.

Property 1,4-di-n-butylbenzene 1,4-di-tert-butylbenzene

Molecular Formula C₁₄H₂₂ C₁₄H₂₂

Molecular Weight 190.33 g/mol [3][4] 190.32 g/mol [2][5]

Appearance
Colorless to almost colorless

clear liquid[6]

White crystals or crystalline

powder[2]

Melting Point Not available 76-78 °C[2][7][8]

Boiling Point Not available 236 °C[2][7][8]

Density 0.856 g/mL[4] 0.985 g/cm³[2]

Solubility Insoluble in water.[2]

Insoluble in water; soluble in

ethanol, benzene, and carbon

tetrachloride.[2][7]

CAS Number 1571-86-4[3][9] 1012-72-2[2][7]

Synthesis of 1,4-Dibutylbenzene Isomers
The most prevalent method for synthesizing dialkylated aromatic hydrocarbons like 1,4-
dibutylbenzene is the Friedel-Crafts alkylation.[1] This electrophilic aromatic substitution

reaction involves the alkylation of an aromatic ring with an alkyl halide or an alcohol in the

presence of a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃) or an acid like

sulfuric acid (H₂SO₄).[10][11]
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Experimental Protocol: Synthesis of 1,4-di-tert-
butylbenzene via Friedel-Crafts Alkylation
This protocol describes the synthesis of 1,4-di-tert-butylbenzene from tert-butylbenzene and

tert-butyl chloride. The choice of a tertiary halide minimizes carbocation rearrangement, and

the steric hindrance of the reactants helps to limit overalkylation.[10]

Step-by-Step Methodology:

Apparatus Setup: A dry 100 mL three-neck flask is equipped with a magnetic stirrer, an

internal thermometer, and a drying tube connected to a gas draining system. The third neck

is fitted with an adapter for nitrogen purging.[12]

Reactant Charging: The reaction flask is purged with nitrogen. 13.4 g (15.4 mL, 100 mmol) of

tert-butylbenzene and 18.5 g (21.0 mL, 200 mmol) of tert-butyl chloride are added to the

flask.[12]

Cooling: The reaction mixture is cooled to 0°C in an ice/sodium chloride bath with continuous

stirring.[12]

Catalyst Addition: 1.0 g of anhydrous aluminum chloride is added in four portions at two-

minute intervals while maintaining vigorous stirring. For each addition, the internal

thermometer is briefly removed to add the catalyst through a powder funnel.[12] A solid, light-

yellow reaction mixture will form.[12]

Reaction Work-up: Once the reaction is complete, the cooling bath is removed, and the

mixture is immediately worked up.[12]

Purification: The product, 1,4-di-tert-butylbenzene, can be purified by recrystallization from

methanol or ethanol.[2][13]

Causality Behind Experimental Choices:

Anhydrous Conditions: The use of a drying tube and nitrogen purging is crucial because the

Lewis acid catalyst, aluminum chloride, reacts readily with moisture, which would deactivate

it.[10]
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Temperature Control: Cooling the reaction to 0°C helps to control the exothermic nature of

the Friedel-Crafts alkylation and favors the formation of the kinetically controlled para

product.[12]

Portion-wise Catalyst Addition: Adding the aluminum chloride in portions helps to manage

the reaction rate and temperature.

Kinetic vs. Thermodynamic Control: The formation of 1,4-di-tert-butylbenzene is a result of

kinetic control. It crystallizes out of the reaction mixture, which prevents further alkylation or

isomerization to the thermodynamically more stable 1,3,5-tri-tert-butylbenzene.[12]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 1,4-di-tert-butylbenzene.
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Spectroscopic Characterization
Spectroscopic techniques are essential for the structural elucidation and purity assessment of

1,4-dibutylbenzene isomers.

Technique 1,4-di-n-butylbenzene 1,4-di-tert-butylbenzene

¹H NMR

- Aromatic protons: singlet or a

narrow multiplet around 7.1

ppm. - Alkyl protons: multiplets

corresponding to the -CH₂-

and -CH₃ groups of the n-butyl

chain.

- Aromatic protons: a singlet

around 7.3 ppm. - tert-Butyl

protons: a singlet at

approximately 1.3 ppm,

integrating to 18 protons.[5]

¹³C NMR

- Aromatic carbons: signals in

the aromatic region (typically

125-145 ppm). - Alkyl carbons:

signals in the aliphatic region.

- Aromatic carbons: signals in

the aromatic region. - tert-Butyl

carbons: a signal for the

quaternary carbon and a signal

for the methyl carbons.

IR Spectroscopy

- C-H stretching (aromatic):

~3000-3100 cm⁻¹. - C-H

stretching (aliphatic): ~2850-

2960 cm⁻¹. - C=C stretching

(aromatic): ~1450-1600 cm⁻¹. -

Out-of-plane bending for para-

disubstitution: ~800-840 cm⁻¹.

[14]

- C-H stretching (aromatic):

~3000-3100 cm⁻¹. - C-H

stretching (aliphatic): ~2850-

2960 cm⁻¹. - C=C stretching

(aromatic): ~1450-1600 cm⁻¹. -

Out-of-plane bending for para-

disubstitution: ~800-840 cm⁻¹.

[14]

Mass Spectrometry

- Molecular ion peak (M⁺) at

m/z = 190. - Fragmentation

pattern showing loss of alkyl

fragments.

- Molecular ion peak (M⁺) at

m/z = 190. - A prominent peak

at m/z = 175, corresponding to

the loss of a methyl group ([M-

15]⁺). - A base peak at m/z =

57, corresponding to the tert-

butyl cation.[15]

Structural Elucidation Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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